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Compound of Interest

Compound Name: 4'-Fluoroacetophenone

Cat. No.: B120862

Essential Safety and Handling Guide for 4'-
Fluoroacetophenone

For researchers, scientists, and drug development professionals, the safe handling of chemical
reagents is paramount. This guide provides immediate, essential safety and logistical
information for the proper use and disposal of 4'-Fluoroacetophenone, ensuring the well-
being of laboratory personnel and the integrity of research.

Physicochemical and Safety Data

A clear understanding of the properties of 4'-Fluoroacetophenone is the first step in safe
handling. The following table summarizes key quantitative data.
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Property Value

Molecular Formula C8H7FO

Molecular Weight 138.14 g/mol

Appearance Clear colorless to slightly yellow liquid[1]
Melting Point 4 °C[1][2]

Boiling Point 196 °C at 760 mmHg[1]

Flash Point 71 °C (159.8 °F) - closed cup[1][2][3]
Density 1.138 - 1.141 g/cm3 at 20 °C[1][2]

Hazard Identification and Personal Protective Equipment
(PPE)

4'-Fluoroacetophenone is a combustible liquid that can cause skin, eye, and respiratory
irritation.[4][5][6][7] Strict adherence to PPE protocols is mandatory to minimize exposure risks.
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Hazard

GHS Hazard Statement

Required PPE

Skin Irritation

H315: Causes skin irritation[4]
[5]

Protective gloves and
appropriate protective clothing

to prevent skin exposure.[1][4]

Eye Irritation

H319: Causes serious eye
irritation[4][5]

Goggles or chemical safety
glasses with side shields
(European Standard EN 166).
[1][2][4] A face shield may also
be appropriate.[2]

Respiratory Irritation

H335: May cause respiratory
irritation[4][5]

Under normal laboratory use
with adequate ventilation,
respiratory protection may not
be required.[4] For large-scale
use, emergencies, or if
ventilation is inadequate, a
NIOSH/MSHA or European
Standard EN 136/EN 149
approved respirator is

necessary.[1][4]

Combustibility

H227: Combustible liquid[8]

N/A (Handled through
engineering controls and safe

work practices)

The following diagram illustrates the relationship between the hazards of 4'-

Fluoroacetophenone and the corresponding personal protective equipment.
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Personal Protective Equipment (PPE)

Safety Goggles/Face Shield

Hazards of 4'-Fluoroacetophenone

H319

Causes serious eye irritation Sl Clatiilg

H3.15. o Protective Gloves
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H335 L Respirator
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PPE and Hazard Mitigation Diagram
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Standard Operating Procedure for Handling 4'-
Fluoroacetophenone

The following workflow provides a step-by-step guide for the safe handling and disposal of 4'-
Fluoroacetophenone in a laboratory setting.
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Preparation

Review Safety Data Sheet (SDS)

Ensure Eyewash & Safety Shower are Accessible

Don Appropriate PPE
(Gloves, Goggles, Lab Coat)

Work in a Well-Ventilated Area
(e.g., Fume Hood)

Handlin; & Use
Y

Keep Away from Heat, Sparks, and Open Flames

S~ .\ Spill & Emergency Response

Remove all Ignition Sources

Keep Container Tightly Closed When Not in Use

Absorb Spill with Inert Material
(e.g., sand, vermiculite)

End of Experiment | Place in a Suitable, Closed Container for Disposal |

Ventilate Area and Wash Spill Site After Material Pickup is Complete

‘Waste Disposal

Collect Waste in a Labeled, Closed Container

Dispose of Contents/Container to an Approved Waste Disposal Plant

Follow all Federal, State, and Local Regulations

Click to download full resolution via product page

Safe Handling Workflow for 4'-Fluoroacetophenone
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Detailed Protocols

1. Preparation and Handling:

» Engineering Controls: Always handle 4'-Fluoroacetophenone in a well-ventilated area,
preferably within a chemical fume hood.[1][4] Ensure that eyewash stations and safety
showers are in close proximity and are readily accessible.[4][9]

o Safe Handling Practices: Avoid contact with skin, eyes, and clothing.[1][8] Do not ingest or
inhale the substance.[1] Keep the container tightly closed when not in use.[1][4] It is a
combustible liquid, so keep it away from open flames, hot surfaces, and other sources of
ignition.[1][4][8]

e Hygiene: Wash hands thoroughly after handling the chemical.[1] Do not eat, drink, or smoke
in the work area.[4] Contaminated clothing and gloves should be removed and washed
before reuse.[4]

2. First Aid Measures:

 In case of eye contact: Immediately rinse with plenty of water for at least 15 minutes, making
sure to lift the upper and lower eyelids.[1] Remove contact lenses if present and easy to do.
[4] Seek immediate medical attention.[1][2]

 In case of skin contact: Wash off immediately with plenty of soap and water for at least 15
minutes.[2][4] If skin irritation persists, consult a physician.[4]

« If inhaled: Move the person to fresh air and keep them comfortable for breathing.[4][7] If you
feel unwell, call a poison center or doctor.[4]

e If ingested: Clean the mouth with water and drink plenty of water afterward.[4] Do not induce
vomiting.[2] Seek immediate medical attention.[1][2]

3. Accidental Release Measures:

o Personal Precautions: For any spills, immediately clear the area.[2] Wear appropriate
personal protective equipment, including respiratory protection if necessary.[2]
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o Containment and Cleanup: Remove all sources of ignition.[1][4] Absorb the spill with an inert,
non-combustible material such as sand, diatomaceous earth, or universal binding agents.[2]
Collect the absorbed material into a suitable, closed container for disposal.[1][2]

4. Storage and Disposal:

o Storage: Store in a dry, cool, and well-ventilated place.[4][8] Keep the container tightly closed
and away from heat, sparks, and flames.[1][4]

» Disposal: Waste disposal should be conducted in accordance with all applicable federal,
state, and local environmental regulations.[8][10] Chemical waste generators must determine
if a discarded chemical is classified as hazardous waste.[1] It may be possible to dispose of
this chemical through a licensed chemical incinerator.[10] Do not release into the
environment.[4]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Personal protective equipment for handling 4'-
Fluoroacetophenone]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b120862#personal-protective-equipment-for-handling-
4-fluoroacetophenone]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 9/9 Tech Support


https://www.benchchem.com/product/b120862#personal-protective-equipment-for-handling-4-fluoroacetophenone
https://www.benchchem.com/product/b120862#personal-protective-equipment-for-handling-4-fluoroacetophenone
https://www.benchchem.com/product/b120862#personal-protective-equipment-for-handling-4-fluoroacetophenone
https://www.benchchem.com/product/b120862#personal-protective-equipment-for-handling-4-fluoroacetophenone
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b120862?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b120862?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

